Cas no 21354-70-1 (2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid)

• Product Name: 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid
• CAS No: 21354-70-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5000776
• Update Time: 2025-07-15

2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-hydroxyphenylacetic acid
• 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid

• Inchi： 1S/C10H12O3/c1-6-4-9(11)7(2)3-8(6)5-10(12)13/h3-4,11H,5H2,1-2H3,(H,12,13)
• InChI Key： MTAAWGAGSFELKF-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(CC(=O)O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Additional information on 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid

Comprehensive Guide to 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid (CAS No. 21354-70-1): Properties, Applications, and Market Insights

2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid (CAS No. 21354-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and cosmetic research. This hydroxy-substituted acetic acid derivative features a unique molecular structure with a phenolic hydroxyl group at the para position and two methyl groups at the ortho positions, making it particularly valuable for various applications. The compound's systematic name reflects its precise chemical configuration, which contributes to its distinctive properties and reactivity patterns.

The growing interest in phenolic acid derivatives like 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid stems from their potential antioxidant properties and biological activities. Recent studies in 2023-2024 have shown that similar compounds exhibit promising characteristics for skincare formulations, aligning with the current consumer demand for natural-derived cosmetic ingredients. This positions CAS No. 21354-70-1 as a compound of interest for researchers developing next-generation dermo-cosmetic actives.

From a chemical perspective, 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid demonstrates interesting solubility characteristics. It shows moderate solubility in polar organic solvents like ethanol and methanol, while having limited solubility in water. This property profile makes it particularly useful for formulation chemists working on topical delivery systems. The compound's melting point typically ranges between 145-150°C, and its stability under various pH conditions has been the subject of recent formulation studies.

The synthesis of 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid typically involves multi-step organic reactions starting from 2,5-dimethylphenol. Current research focuses on optimizing these synthetic pathways to improve yield and purity, especially for pharmaceutical-grade material. Recent patents have disclosed novel catalytic methods that reduce byproduct formation, addressing one of the key challenges in producing this compound at commercial scales.

In pharmaceutical applications, derivatives of 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid have shown potential as building blocks for drug development. The compound's structure offers multiple sites for chemical modification, making it valuable for medicinal chemistry programs targeting inflammation and oxidative stress-related conditions. These applications align with current healthcare trends focusing on targeted molecular therapies.

The cosmetic industry has shown increasing interest in phenolic acid-based ingredients like CAS No. 21354-70-1 due to their potential skin-brightening and anti-aging effects. Formulators are particularly interested in its possible tyrosinase-inhibiting activity, which could make it valuable for hyperpigmentation treatment formulations. However, comprehensive clinical studies are still needed to fully validate these potential benefits.

From a regulatory standpoint, 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid is not currently classified as hazardous under major chemical inventories. However, as with all chemical substances, proper handling procedures should be followed in laboratory and industrial settings. The compound's safety profile for specific applications continues to be evaluated through standard toxicological assessments.

The global market for specialty chemicals like 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid is projected to grow steadily, driven by increasing R&D investments in both pharmaceutical and personal care sectors. Market analysts note particular demand growth in Asia-Pacific regions, where cosmetic and pharmaceutical manufacturing continues to expand rapidly. Current price trends indicate moderate fluctuations based on raw material availability and production capacity.

Quality control of 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid typically involves HPLC analysis to verify purity, along with standard spectroscopic characterization methods (IR, NMR, MS). Recent advancements in analytical techniques have enabled more precise quantification of impurities, which is crucial for pharmaceutical applications. These quality assurance measures ensure batch-to-batch consistency for end-users.

Storage recommendations for CAS No. 21354-70-1 generally suggest keeping the material in tightly sealed containers under cool, dry conditions. Proper storage helps maintain the compound's stability over extended periods. Many suppliers now offer technical data sheets with detailed storage and handling guidelines to support proper material management.

Environmental considerations for 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid include standard chemical waste management practices. While not classified as environmentally hazardous, proper disposal methods should be followed in accordance with local regulations. The compound's biodegradability profile is currently under investigation as part of broader green chemistry initiatives in the specialty chemicals sector.

Future research directions for 2-(4-Hydroxy-2,5-dimethylphenyl)acetic acid may explore its potential in novel material science applications. Some preliminary studies suggest possible uses in polymer modification and specialty coatings. Additionally, its derivatives might find applications in agricultural chemistry, particularly in developing new plant growth regulators or crop protection agents.

For researchers and manufacturers working with CAS No. 21354-70-1, staying informed about regulatory updates and technological advancements is crucial. The compound's evolving applications across multiple industries make it an interesting subject for continuous study and development. Current literature suggests that optimized derivatives of this compound may offer even greater potential in various high-value applications.